Cas no 251107-34-3 (Benzoic acid, 3,4-diamino-2-methoxy-)

• Product Name: Benzoic acid, 3,4-diamino-2-methoxy-
• CAS No: 251107-34-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1420904
• PubChem ID: 18504868
• Update Time: 2025-04-20

Benzoic acid, 3,4-diamino-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-diamino-2-methoxy-
• 2-methoxy-3,4-diaminobenzoic acid
• CS-0526622
• SCHEMBL5387091
• 251107-34-3
• 3,4-Diamino-2-methoxybenzoic acid
• DLCPOTRAGFBXGB-UHFFFAOYSA-N

• Inchi： 1S/C8H10N2O3/c1-13-7-4(8(11)12)2-3-5(9)6(7)10/h2-3H,9-10H2,1H3,(H,11,12)
• InChI Key： DLCPOTRAGFBXGB-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=C(C=1N)N

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• PSA: 98.57